Cas no 1781807-87-1 (2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid
• CAS No: 1781807-87-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5830708
• PubChem ID: 23091770
• Update Time: 2025-08-05

2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid
• EN300-1878311
• AKOS023653049
• 2-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}propanoic acid
• 1781807-87-1
• SCHEMBL3904468

• Inchi： 1S/C13H23NO4/c1-9(11(15)16)10-7-5-6-8-14(10)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： QYEFNIGBWCEGSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid

2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1781807-87-1, known as 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butoxy carbonyl group and a propanoic acid moiety. The tert-butoxy group plays a crucial role in stabilizing the molecule, while the piperidine ring contributes to its cyclic amine properties, making it versatile for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a building block for more complex molecules, particularly in the development of peptide-based drugs. The propanoic acid moiety is particularly valuable in this context, as it can undergo a range of reactions to form amides or esters, which are essential components of many bioactive compounds. Moreover, the tert-butoxy carbonyl group serves as an excellent protecting group during synthesis, ensuring that the molecule remains stable during various chemical transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of tert-butoxycarbonyl (BOC) protecting groups is a well-established technique in organic synthesis, and its application here ensures that the piperidine ring remains intact during subsequent reactions. This approach not only enhances the yield of the final product but also simplifies purification steps.

The structural features of 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid make it an ideal candidate for exploring its pharmacokinetic properties. Studies have shown that this compound exhibits moderate solubility in aqueous solutions, which is a critical factor for its potential use as an oral drug. Additionally, its lipophilicity suggests that it may have good permeability across biological membranes, further supporting its suitability for pharmacological applications.

One of the most promising areas of research involving this compound is its role in peptide synthesis. The ability to form stable amide bonds with amino acids has led to its use in constructing bioactive peptides with potential therapeutic applications. For instance, researchers have investigated its use in creating analogs of naturally occurring peptides that exhibit enhanced stability and bioavailability.

Furthermore, the presence of the tert-butoxy carbonyl group allows for controlled deprotection under specific conditions, enabling precise regulation of the molecule's reactivity during synthesis. This feature is particularly advantageous in medicinal chemistry, where fine-tuning molecular properties is essential for optimizing drug candidates.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the piperidine ring contributes significantly to the molecule's conjugation patterns, influencing its electronic properties and reactivity. These findings have implications for designing more efficient synthetic routes and predicting the behavior of related compounds.

In conclusion, 2-{1-(tert-butoxy)carbonylpiperidin-2-yl}propanoic acid is a versatile and intriguing molecule with a wide range of potential applications in organic synthesis and pharmacology. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking to develop novel bioactive compounds. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern drug discovery.